N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-[(2-chlorophenyl)methylsulfanyl]ethyl]urea
• InChI: InChI=1S/C16H16Cl2N2OS/c17-13-5-7-14(8-6-13)20-16(21)19-9-10-22-11-12-3-1-2-4-15(12)18/h1-8H,9-11H2,(H2,19,20,21)
• InChI Key: UUSGJIZJDBGZCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCCNC(=O)NC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2OS
• Molecular Weight: 355.3 g/mol

Description

N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea, also known as CBTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the body, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. In particular, this compound has been shown to affect the levels of various neurotransmitters in the brain, including acetylcholine, dopamine, and serotonin. This compound has also been shown to affect the levels of various enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and NMDA receptors.

Advantages and Limitations for Lab Experiments

N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea has several advantages for lab experiments, including its relatively simple synthesis method, its broad range of potential applications, and its ability to affect various enzymes and receptors in the body. However, this compound also has several limitations, including its potential toxicity and its relatively low solubility in water.

Future Directions

There are several future directions for the study of N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea, including further investigation into its mechanism of action, its potential applications in various fields, and its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to determine the optimal dosage and administration of this compound for various applications.

Synthesis Methods

N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea can be synthesized through a multi-step process involving the reaction of 2-chlorobenzyl chloride with thioethylamine, followed by the reaction of the resulting compound with 4-chlorophenyl isocyanate. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-{2-[(2-chlorobenzyl)thio]ethyl}-N'-(4-chlorophenyl)urea has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and agriculture. In medicinal chemistry, this compound has been shown to exhibit anticancer, antitumor, and antifungal activities. In pharmacology, this compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. In agriculture, this compound has been shown to have potential as a herbicide and pesticide.